Cas no 81606-79-3 (2-(1H-1,2,4-Triazol-1-yl)acetonitrile)

2-(1H-1,2,4-Triazol-1-yl)acetonitrile structure
81606-79-3 structure
Product Name:2-(1H-1,2,4-Triazol-1-yl)acetonitrile
CAS No:81606-79-3
MF:C4H4N4
MW:108.101359367371
MDL:MFCD00792910
CID:986911
Update Time:2024-01-24

2-(1H-1,2,4-Triazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-1,2,4-Triazol-1-yl)acetonitrile
    • 1H-1,2,4-Triazole-1-acetonitrile
    • 2-(1,2,4-triazol-1-yl)acetonitrile
    • 1,2,4-Triazol-1-ylacetonitrile
    • 1H-1,2,4-Triazol-1-ylacetonitrile
    • KSC648S4D
    • N-cyanomethyl-1,2,4-triazole
    • ZEDZBEBBGBQWBP-UHFFFAOYSA-N
    • 2-(1,2,4-triazolyl)ethanenitrile
    • SBB056169
    • [1,2,4]Triazol-1-yl-acetonitrile
    • [1,2,4] Triazol-1-yl-acetonitrile
    • TRA0062535
    • 2-(1,2,4-triazol-1-yl)-acetonitrile
    • SY017401
    • ST
    • MDL： MFCD00792910
    • Inchi： 1S/C4H4N4/c5-1-2-8-4-6-3-7-8/h3-4H,2H2
    • InChI Key： ZEDZBEBBGBQWBP-UHFFFAOYSA-N
    • SMILES： N#CCN1C=NC=N1

Computed Properties

  • Exact Mass: 108.04400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 113
  • Topological Polar Surface Area: 54.5

Experimental Properties

  • Density: 1.27
  • Melting Point: 58-60 ºC
  • Boiling Point: 313 ºC
  • Flash Point: 143 ºC
  • PSA: 54.50000
  • LogP: -0.19832

2-(1H-1,2,4-Triazol-1-yl)acetonitrile Security Information

2-(1H-1,2,4-Triazol-1-yl)acetonitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1H-1,2,4-Triazol-1-yl)acetonitrile Pricemore >>

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2-(1H-1,2,4-Triazol-1-yl)acetonitrile Production Method

Production Method 1

288-88-0 288-88-0
81606-79-3 81606-79-3
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  rt; 12 h, reflux; reflux → rt
1.2 12 h, reflux; reflux → rt
Reference
Synthesis of functionalized azolium salts and their dicyanamide, dinitramide, perchlorate and nitrate compounds
Gao, Ye; et al, European Journal of Inorganic Chemistry, 2007, (31), 4965-4972

Production Method 2

288-88-0 288-88-0
81606-79-3 81606-79-3
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  0.5 h, reflux
1.2 reflux; 3 h, reflux
Reference
Synthesis of 2-[(ω-azol-1-yl)alkyl]benzimidazoles from (ω-azol-1-yl)alkanoic acids and their derivatives
Churilov, I. S.; et al, Izvestiya Vysshikh Uchebnykh Zavedenii, 2008, 51(9), 115-119

Production Method 3

288-88-0 288-88-0
81606-79-3 81606-79-3
Reaction Conditions
1.1 Reagents: Sodium Solvents: Methanol
1.2 Solvents: Acetonitrile
Reference
1H-1,2,4-triazole derivatives. Preparation and reaction of 1-alkyl-1H-1,2,4-triazole-5-carboxylic acid derivatives
Dallacker, Franz; et al, Chemiker-Zeitung, 1986, 110(3), 101-8

Production Method 4

590-17-0 590-17-0
288-88-0 288-88-0
81606-79-3 81606-79-3
Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Tetrabutylammonium bromide Solvents: Tetrahydrofuran ;  15 min
1.2 Solvents: Tetrahydrofuran ;  0 °C; 24 h, rt
Reference
Solvent-free synthesis and structural characterization of azolyl-substituted pyrimidines
de la Hoz, Antonio; et al, New Journal of Chemistry, 2002, 26(7), 926-932

2-(1H-1,2,4-Triazol-1-yl)acetonitrile Raw materials

2-(1H-1,2,4-Triazol-1-yl)acetonitrile Preparation Products

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